2-[4-(3-methyl-4-oxo-3,4-dihydro-1-phthalazinyl)phenoxy]-N-(1-phenylethyl)acetamide

• IUPAC Name: 2-[4-(3-methyl-4-oxophthalazin-1-yl)phenoxy]-N-(1-phenylethyl)acetamide
• InChI: InChI=1S/C25H23N3O3/c1-17(18-8-4-3-5-9-18)26-23(29)16-31-20-14-12-19(13-15-20)24-21-10-6-7-11-22(21)25(30)28(2)27-24/h3-15,17H,16H2,1-2H3,(H,26,29)
• InChI Key: WOXABKPPZKOMIP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)COC2=CC=C(C=C2)C3=NN(C(=O)C4=CC=CC=C43)C
• Molecular Formula: C25H23N3O3
• Molecular Weight: 413.5 g/mol

Description

The compound “2-[4-(3-methyl-4-oxo-3,4-dihydro-1-phthalazinyl)phenoxy]-N-(1-phenylethyl)acetamide” is a potent inhibitor of AR from human placenta. It was found to be orally active in preventing sorbitol accumulation in rat sciatic nerve, in an acute test of diabetic complications.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of potential COX-2 inhibitors was achieved by means of internal Michael addition of ortho toluenesulfonylaminophenyl acrylic acid methyl esters with 6-(chloroacetyl)-2H-1,4-bezoxazin-4H-ones followed by hydrolysis.

Molecular Structure Analysis

The molecular structure of this compound can be found in the PubChem database. The molecular formula is C27H23N5O4 and the molecular weight is 481.5 g/mol.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 481.5 g/mol, XLogP3-AA of 3, one hydrogen bond donor count, six hydrogen bond acceptor count, and five rotatable bond count.

Future Directions

The future directions for this compound could involve further optimization and testing of its therapeutic potential. For instance, it could be tested against various disease models to evaluate its efficacy and safety.